Cas no 20379-41-3 (4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal)

4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal structure
20379-41-3 structure
Product Name:4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal
CAS No:20379-41-3
MF:C14H26O11
MW:370.349646091461
CID:909683
PubChem ID:193557
Update Time:2024-02-29

4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal Chemical and Physical Properties

Names and Identifiers

    • 4-O-galactopyranosyl-3,6-anhydrogalactose dimethylacetal
    • 4-Gal-A-gal-dma
    • 4-O-beta-D-Galactopyranosyl-3,6-anhydro-L-galactose dimethyl acetal
    • 4-O-beta-D-Galactopyranosyl-3,6-anhydro-L-galactose dimethylacetal
    • (2S,3R,4S,5R,6R)-2-[(2S,3R,4S)-4-hydroxy-2-[(1S)-1-hydroxy-2,2-dimethoxyethyl]oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 20379-41-3
    • 4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal
    • Inchi: 1S/C14H26O11/c1-21-13(22-2)10(20)12-11(5(16)4-23-12)25-14-9(19)8(18)7(17)6(3-15)24-14/h5-20H,3-4H2,1-2H3/t5-,6+,7-,8-,9+,10-,11+,12-,14-/m0/s1
    • InChI Key: ZIWAHEUMIYTNAM-XQEHQGFQSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H](CO[C@H]1[C@@H](C(OC)OC)O)O

Computed Properties

  • Exact Mass: 370.14751164g/mol
  • Monoisotopic Mass: 370.14751164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 168
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent